Cas no 2171940-43-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171940-43-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6079246
• PubChem ID: 165566926
• Update Time: 2025-05-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-(propan-2-yl)butanoic acid
• EN300-1523915
• 2171940-43-3

• Inchi： 1S/C28H36N2O5/c1-6-15-28(5,26(33)29-18(4)24(17(2)3)25(31)32)30-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,17-18,23-24H,6,15-16H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： BHXHXIQXYUDFRT-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C)C(C(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid

The compound with CAS No. 2171940-43-3, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid, is a complex organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl group, and a tertiary butyl group. These structural features make it a valuable tool in modern synthetic chemistry and biochemistry.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its potential use in peptide synthesis, where it can facilitate the controlled release of amino acids during the synthesis process. This property has been extensively explored in recent research, with findings indicating improved yields and selectivity in peptide bond formation when using Fmoc-based protecting groups.

The tertiary butyl group in the compound adds to its stability and solubility, making it suitable for use in various organic reactions. Recent advancements in asymmetric catalysis have demonstrated the utility of such bulky groups in enhancing enantioselectivity, which could be particularly relevant for this compound's applications in drug discovery and development.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point of around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been well-documented, making it amenable to a wide range of synthetic procedures. Recent studies have also explored its reactivity under different pH conditions, revealing its stability in mildly acidic environments, which could be advantageous for biological applications.

From a biological standpoint, this compound has shown promise as a precursor for bioactive molecules. Its ability to undergo various transformations, such as hydrolysis and coupling reactions, makes it a versatile building block in medicinal chemistry. Recent research has focused on its potential as an intermediate in the synthesis of complex natural products and pharmacologically active compounds.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171940-43